Cas no 6003-94-7 (Chelidonic acid monohydrate)
Chelidonic acid monohydrate structure
Product Name:Chelidonic acid monohydrate
CAS No:6003-94-7
MF:C7H6O7
MW:202.118342876434
MDL:MFCD00149433
CID:46323
PubChem ID:87566001
Update Time:2025-04-18
Chelidonic acid monohydrate Chemical and Physical Properties
Names and Identifiers
-
- Chelidonic acid monohydrate
- 4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate
- 4-oxo-4H-pyran-2,6-dicarboxylic acid hydrate
- CHELIDONIC ACID 1-HYDRATE
- Chelidonic acid Monohydrate 25GR
- Chelidonic acid Monohydrate 5GR
- Chelidonic acid monohydrate, 96%
- compound XI* hydrate
- C7H4O6.H2O
- KJZJAKSEIQOKAK-UHFFFAOYSA-N
- BCP20134
- 7827AF
- OR46508
- 4-oxopyran-2,6-dicarboxylic acid;hydrate
- 2,6-Dicarboxy-4-oxo-4H-pyran monohydrate
- 4H-Pyran-2,6-dicarboxylicacid, 4-oxo-, hydrate (1:1)
-
- MDL： MFCD00149433
- Inchi： 1S/C7H4O6.H2O/c8-3-1-4(6(9)10)13-5(2-3)7(11)12;/h1-2H,(H,9,10)(H,11,12);1H2
- InChI Key： KJZJAKSEIQOKAK-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C=C1C(=O)O)=O.O
Computed Properties
- Exact Mass: 202.01100
- Monoisotopic Mass: 202.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- XLogP3: 0.9
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: Not determined
- Melting Point: 265 ºC
- Boiling Point: 471.3°C at 760 mmHg
- Flash Point: 204°C
- PSA: 114.04000
- LogP: -0.02810
- Solubility: Not determined
- Merck: 2052
Chelidonic acid monohydrate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： S24/25
- RTECS：UP7350000
- Safety Term：S24/25
Chelidonic acid monohydrate Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Chelidonic acid monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C291878-50mg |
Chelidonic Acid Monohydrate |
6003-94-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C291878-100mg |
Chelidonic Acid Monohydrate |
6003-94-7 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C291878-500mg |
Chelidonic Acid Monohydrate |
6003-94-7 | 500mg |
$ 80.00 | 2022-04-01 | ||
| Chemenu | CM182420-25g |
4-oxo-4H-pyran-2,6-dicarboxylic acid hydrate |
6003-94-7 | 97% | 25g |
$281 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865463-1g |
Chelidonic Acid Monohydrate |
6003-94-7 | ≥95% | 1g |
￥230.40 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865463-5g |
Chelidonic Acid Monohydrate |
6003-94-7 | ≥95% | 5g |
￥561.60 | 2022-09-29 | |
| Apollo Scientific | OR46508-5g |
4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate |
6003-94-7 | 5g |
£40.00 | 2025-02-20 | ||
| Apollo Scientific | OR46508-25g |
4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate |
6003-94-7 | 25g |
£153.00 | 2025-02-20 | ||
| Apollo Scientific | OR46508-100g |
4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate |
6003-94-7 | 100g |
£484.00 | 2025-02-20 | ||
| Chemenu | CM182420-5g |
4-oxo-4H-pyran-2,6-dicarboxylic acid hydrate |
6003-94-7 | 97% | 5g |
$*** | 2023-05-30 |
Chelidonic acid monohydrate Related Literature
-
Thangavel Sathiya Kamatchi,Palaniappan Kalaivani,Paramasivan Poornima,Viswanadha Vijaya Padma,Frank R. Fronczek,Karuppannan Natarajan RSC Adv. 2014 4 2004
6003-94-7 (Chelidonic acid monohydrate) Related Products
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